Cas no 61837-21-6 (1,1'-Biphenyl, 2,2'-diiodo-5,5'-dinitro-)

• Product Name: 1,1'-Biphenyl, 2,2'-diiodo-5,5'-dinitro-
• CAS No: 61837-21-6
• MF: C₁₂H₆I₂N₂O₄
• MW: 495.995987415314
• CID: 465001
• PubChem ID: 13710467
• Update Time: 2025-04-19

1,1'-Biphenyl, 2,2'-diiodo-5,5'-dinitro- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 2,2'-diiodo-5,5'-dinitro-
• 1-iodo-2-(2-iodo-5-nitrophenyl)-4-nitrobenzene
• 61837-21-6
• DTXSID90547378
• 2,2'-Diiodo-5,5'-dinitro-1,1'-biphenyl
• SCHEMBL10638495

• Inchi： 1S/C12H6I2N2O4/c13-11-3-1-7(15(17)18)5-9(11)10-6-8(16(19)20)2-4-12(10)14/h1-6H
• InChI Key： QTWQNNDDMLVGIW-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C=C1C1C(=CC=C(C=1)[N+](=O)[O-])I)[N+](=O)[O-]

Computed Properties

• Exact Mass: 495.84078
• Monoisotopic Mass: 495.84170g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• PSA: 86.28